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Compound of Interest

Compound Name: Tasronetide

Cat. No.: B15544732 Get Quote

For Immediate Release

[City, State] – [Date] – A novel peptide, designated tasronetide, has been identified as a

potential neuroprotective agent, marking a new area of interest in the ongoing search for

therapies targeting neurological disorders. While detailed information remains forthcoming,

initial disclosures provide a glimpse into the fundamental characteristics of this newly unveiled

molecule.

Currently, tasronetide is classified for research purposes only and has not been approved for

medical applications. The available data positions it as a peptide with a complex structure,

suggesting a sophisticated biological role.

Molecular Profile
Tasronetide is a polypeptide chain composed of 29 amino acid residues. Its primary structure

has been elucidated, providing a foundation for further investigation into its synthesis and

biological activity.
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Identifier Value

IUPAC Name Tasronetide

CAS Number 2919567-65-8

Molecular Formula C138H225N29O47

Molecular Weight 3042.43 g/mol

Amino Acid Sequence

Thr-Leu-Pro-Ala-Ile-Thr-Gly-Leu-Val-Gly-Gly-

Val-Gly-Leu-Leu-Leu-Glu-Val-Ile-Val-Glu-Val-

Ala-Tyr-Glu-Glu-Glu-Glu-Glu

Sequence Shortening TLPAITGLVGGVGLLLEVIVEVAYEEEEE

Discovery and Synthesis
At present, the specific details surrounding the discovery of tasronetide have not been publicly

disclosed. The process by which this unique amino acid sequence was identified as a potential

neuroprotectant is a key area for future scientific publications.

The synthesis of a peptide of this length and complexity is typically achieved through solid-

phase peptide synthesis (SPPS). This well-established methodology allows for the sequential

addition of amino acids to a growing peptide chain anchored to a solid resin support.

General Solid-Phase Peptide Synthesis (SPPS)
Workflow:
A generalized workflow for the synthesis of a peptide like tasronetide would involve the

following key stages.
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Iterative Synthesis Cycle
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To cite this document: BenchChem. [The Emergence of Tasronetide: A Neuroprotective
Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544732#tasronetide-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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